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Compound of Interest

Compound Name: Carboxy-PEG2-sulfonic acid

Cat. No.: B606478

For Immediate Reference: This document outlines the essential safety and logistical
procedures for the proper disposal of Carboxy-PEG2-sulfonic acid, ensuring the safety of
laboratory personnel and compliance with environmental regulations. Researchers, scientists,
and drug development professionals should adhere to these guidelines to mitigate risks
associated with the handling and disposal of this chemical.

Carboxy-PEG2-sulfonic acid is a bifunctional PEG linker containing both a carboxylic acid
and a sulfonic acid moiety. While specific hazard information is not extensively detailed in
publicly available safety data sheets, its acidic nature necessitates careful handling and
disposal. The following procedures are based on best practices for managing acidic chemical
waste in a laboratory setting.

Summary of Key Chemical Properties

For safe handling and disposal, it is crucial to be aware of the fundamental properties of
Carboxy-PEG2-sulfonic acid.
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Property Value Source

CAS Number 1817735-45-7 BroadPharm[1]
Molecular Formula C7H1407S BroadPharm[1]
Molecular Weight 242.2 g/mol BroadPharm[1]
Purity >98% BroadPharm[1]
Solubility Water BroadPharm[1]
Storage Condition -20°C BroadPharm[1]

Experimental Protocol: Waste Disposal

The following protocol provides a detailed, step-by-step methodology for the safe disposal of
Carboxy-PEG2-sulfonic acid.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure that appropriate
personal protective equipment is worn. This includes, but is not limited to:

» Gloves: Chemical-resistant gloves, such as nitrile rubber, are essential to prevent skin
contact.[2][3][4]

» Eye Protection: Safety goggles or a face shield should be worn to protect against splashes.
» Lab Coat: A standard laboratory coat is required to protect clothing and skin.
2. Waste Collection:

o Collect all waste containing Carboxy-PEG2-sulfonic acid, including unused product and
contaminated materials (e.g., pipette tips, tubes), in a designated and clearly labeled waste
container.

e The container must be made of a material compatible with acidic compounds, such as high-
density polyethylene (HDPE).

¢ Do not mix this waste with other chemical waste streams unless compatibility has been
verified.
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3. Neutralization (for aqueous solutions):

« If dealing with a dilute aqueous solution of Carboxy-PEG2-sulfonic acid, neutralization may
be an appropriate pre-treatment step before final disposal. This should only be performed by
trained personnel in a fume hood.

o Slowly add a weak base, such as sodium bicarbonate (NaHCO3) solution, to the acidic waste
while stirring.

e Monitor the pH of the solution using a pH meter or pH strips. Continue adding the base until
the pH is between 6.0 and 8.0.

» Be aware that neutralization reactions can generate heat and gas. Proceed with caution.
4. Final Disposal:

o Whether neutralized or not, the final chemical waste must be disposed of through your
institution's hazardous waste management program.

o Ensure the waste container is securely sealed and properly labeled with the chemical name,
concentration, and any other required information.

» Follow all local, state, and federal regulations for the disposal of chemical waste.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of Carboxy-PEG2-sulfonic acid.
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Start: Disposal of
Carboxy-PEG2-sulfonic acid

Step 1: Wear Appropriate PPE
(Nitrile Gloves, Safety Goggles, Lab Coat)

Step 2: Collect Waste in
Designated HDPE Container

Is the waste a dilute
agueous solution?

Step 3: Neutralize with Weak Base
(e.g., NaHCO:s) to pH 6-8 in Fume Hood

Step 4: Securely Seal and
Label Waste Container

Step 5: Dispose via Institutional
Hazardous Waste Program
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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